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Compound of Interest

Compound Name: DprE1-IN-10

CAS No.: 1222879-96-0

Cat. No.: B10769086

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decaprenylphosphoryl-β-D-ribose 2´-epimerase (DprE1) is a critical enzyme in Mycobacterium

tuberculosis (Mtb), playing an essential role in the biosynthesis of the mycobacterial cell wall

components arabinogalactan and lipoarabinomannan.[1][2] Inhibition of DprE1 disrupts the

formation of the cell wall, leading to bacterial cell death.[2] This makes DprE1 a prime target for

the development of novel anti-tuberculosis drugs, especially in the face of rising multidrug-

resistant (MDR) and extensively drug-resistant (XDR) strains.[3]

DprE1-IN-10 is a potent inhibitor of DprE1, belonging to the thiophene-benzenesulfonamide

class of compounds.[4][5] This compound, also identified as compound 17b in scientific

literature, has demonstrated significant activity against both drug-susceptible and drug-

resistant strains of Mtb.[4][5][6] These application notes provide a detailed protocol for

determining the Minimum Inhibitory Concentration (MIC) of DprE1-IN-10 against

Mycobacterium tuberculosis using the Resazurin Microtiter Assay (REMA).
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DprE1 Signaling Pathway in Mycobacterial Cell Wall
Synthesis
The following diagram illustrates the role of DprE1 in the arabinan biosynthesis pathway, a

critical process for the formation of the mycobacterial cell wall.
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Caption: Role of DprE1 in the mycobacterial cell wall synthesis pathway and its inhibition by

DprE1-IN-10.

Experimental Protocol: MIC Determination by
Resazurin Microtiter Assay (REMA)
This protocol outlines the steps for determining the MIC of DprE1-IN-10 against Mycobacterium

tuberculosis H37Rv and other strains.

Materials and Reagents
DprE1-IN-10 (powder)

Mycobacterium tuberculosis strains (e.g., H37Rv, MDR clinical isolates)

Middlebrook 7H9 broth supplemented with 0.2% glycerol and 10% ADC (Albumin-Dextrose-

Catalase)

Dimethyl sulfoxide (DMSO)

Resazurin sodium salt powder

Sterile distilled water

Sterile 96-well microtiter plates (clear, flat-bottom)

Sterile conical tubes and other appropriate labware

Incubator (37°C)

Biosafety cabinet (Class II or higher)

Experimental Workflow
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the REMA

method.

Step-by-Step Procedure
Preparation of DprE1-IN-10 Stock Solution:

Dissolve DprE1-IN-10 powder in DMSO to a final concentration of 10 mg/mL.

Further dilute this stock solution in Middlebrook 7H9 broth to achieve a starting

concentration for serial dilutions (e.g., 128 µg/mL).

Preparation of M. tuberculosis Inoculum:

Grow M. tuberculosis strains in Middlebrook 7H9 broth until the mid-log phase.

Adjust the turbidity of the bacterial culture to a McFarland standard of 1.0.

Dilute the adjusted inoculum 1:20 in 7H9 broth to obtain the final inoculum for the assay.

Preparation of Resazurin Solution:

Prepare a 0.02% (w/v) solution of resazurin sodium salt in sterile distilled water.

Sterilize the solution by filtration through a 0.22 µm filter.

Store the solution protected from light at 4°C for up to one week.

Assay Setup in 96-Well Plate:

Add 100 µL of Middlebrook 7H9 broth to all wells of a 96-well plate.

In the first column of wells, add 100 µL of the starting DprE1-IN-10 solution (e.g., 128

µg/mL) to the 100 µL of broth, resulting in a total volume of 200 µL.

Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second,

and so on, across the plate. Discard 100 µL from the last column of dilutions.

Set up control wells:
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Positive Control: 100 µL of 7H9 broth and 100 µL of the bacterial inoculum (no drug).

Negative Control: 200 µL of 7H9 broth only (no drug, no bacteria).

Inoculation and Incubation:

Add 100 µL of the prepared bacterial inoculum to all experimental and positive control

wells.

Seal the plate with a plate sealer or place it in a humidified container.

Incubate the plate at 37°C for 7 days.

Addition of Resazurin and Reading of Results:

After 7 days of incubation, add 30 µL of the 0.02% resazurin solution to each well.

Re-incubate the plate at 37°C for 24 hours.

Observe the color change in the wells. A blue color indicates no bacterial growth, while a

pink color indicates bacterial growth.

MIC Determination:

The MIC is defined as the lowest concentration of DprE1-IN-10 that prevents a color

change from blue to pink.

Data Presentation
The following table summarizes the reported MIC values for DprE1-IN-10 against various

Mycobacterium tuberculosis strains.
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Compound Strain MIC (µg/mL) MIC (µM) Reference

DprE1-IN-10

(Compound 17b)

M. tuberculosis

H37Rv
0.023 ~0.05 [4][5]

Drug-Susceptible

TB
0.023 - 0.047 ~0.05 - 0.1 [4][5]

MDR-TB Clinical

Isolates
0.031 - 0.24 ~0.07 - 0.52 [7]

Isoniazid

(Control)

M. tuberculosis

H37Rv
~0.02 - 0.05 ~0.15 - 0.36 [8]

Rifampicin

(Control)

M. tuberculosis

H37Rv
~0.05 - 0.1 ~0.06 - 0.12 [8]

Conclusion
This application note provides a comprehensive guide for determining the MIC of DprE1-IN-10
against Mycobacterium tuberculosis. The provided protocol for the Resazurin Microtiter Assay

is a reliable and widely used method for assessing the in vitro efficacy of anti-tubercular

compounds. The potent activity of DprE1-IN-10 against both drug-susceptible and multidrug-

resistant strains highlights its potential as a promising lead compound in the development of

new therapeutics for tuberculosis. Adherence to proper biosafety practices is crucial when

working with Mycobacterium tuberculosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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